N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C14H15N5O2S/c1-2-19-8-11(6-16-19)14-17-13(21-18-14)7-15-12(20)5-10-3-4-22-9-10/h3-4,6,8-9H,2,5,7H2,1H3,(H,15,20)
• InChI Key: SLNGTOXLWUYLJC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2=NOC(=N2)CNC(=O)CC3=CSC=C3
• Molecular Formula: C14H15N5O2S
• Molecular Weight: 317.37 g/mol

Description

N-((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(thiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C14H15N5O2S and its molecular weight is 317.37. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes, demonstrating the utility of these compounds in creating supramolecular architectures with potential antioxidant activity. These complexes exhibit significant antioxidant properties, showcasing the role of pyrazole-acetamide derivatives in developing new antioxidant agents (Chkirate et al., 2019).

Pharmacological Evaluation for Tumor Inhibition and Anti-inflammatory Actions

Pyrazole and oxadiazole derivatives have been computationally and pharmacologically evaluated for their potential in toxicity assessment, tumor inhibition, and anti-inflammatory actions. These compounds exhibit binding to various targets, showing moderate inhibitory effects and presenting a promising avenue for developing new pharmacological agents with anti-inflammatory and antitumor properties (Faheem, 2018).

Anti-inflammatory Activity

A study on N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides revealed significant anti-inflammatory activity, highlighting the therapeutic potential of these compounds in treating inflammatory conditions (Sunder & Maleraju, 2013).